Cas no 2089711-63-5 (methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate)
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate
- 2089711-63-5
- EN300-1775170
-
- Inchi: 1S/C12H14N2O2/c1-14-7-6-8-4-3-5-9(11(8)14)10(13)12(15)16-2/h3-7,10H,13H2,1-2H3
- InChI Key: NYQWSRRTIXTXQN-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=CC=C2C=CN(C)C=12)N)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.2Ų
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775170-0.05g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 0.05g |
$732.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-0.1g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 0.1g |
$767.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-0.25g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 0.25g |
$801.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-0.5g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 0.5g |
$836.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-1.0g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 1g |
$871.0 | 2023-06-03 | ||
| Enamine | EN300-1775170-2.5g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 2.5g |
$1707.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-5.0g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 5g |
$2525.0 | 2023-06-03 | ||
| Enamine | EN300-1775170-10.0g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 10g |
$3746.0 | 2023-06-03 | ||
| Enamine | EN300-1775170-1g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 1g |
$871.0 | 2023-09-20 | ||
| Enamine | EN300-1775170-5g |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate |
2089711-63-5 | 5g |
$2525.0 | 2023-09-20 |
methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate
Research Update on Methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate (CAS: 2089711-63-5)
Methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate (CAS: 2089711-63-5) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and emerging therapeutic implications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate as a key precursor in the synthesis of novel indole-based kinase inhibitors. The compound's unique structural features, including the methylated indole core and ester functionality, enable efficient derivatization for structure-activity relationship (SAR) studies. Researchers successfully incorporated this scaffold into compounds showing nanomolar inhibition of cyclin-dependent kinases (CDKs), with potential applications in cancer therapy.
In neuropharmacology, recent work has explored the compound's role as a building block for serotonin receptor modulators. A team at the University of California reported in ACS Chemical Neuroscience (2024) that derivatives of methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate exhibited selective binding to 5-HT2A receptors, with potential implications for treating mood disorders. The methyl ester group was found to be crucial for blood-brain barrier penetration, while the amino acid moiety allowed for targeted modifications to enhance receptor specificity.
From a synthetic chemistry perspective, advances in the preparation of 2089711-63-5 have been reported. A 2024 Organic Process Research & Development paper detailed an improved synthetic route with 78% overall yield, addressing previous challenges in regioselective methylation of the indole nitrogen. The new protocol employs a copper-catalyzed coupling reaction, significantly reducing production costs and making the compound more accessible for medicinal chemistry programs.
Emerging computational studies have provided insights into the compound's conformational preferences and potential binding modes. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed that the methyl ester group adopts a preferred orientation that may facilitate interactions with biological targets. These findings are guiding the design of next-generation derivatives with optimized pharmacokinetic properties.
While the therapeutic potential of methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate derivatives is promising, challenges remain in balancing potency with selectivity. Current research efforts are focusing on structural modifications to improve target specificity and reduce off-target effects. The compound's versatility as a synthetic intermediate continues to make it a valuable tool for drug discovery across multiple therapeutic areas.
2089711-63-5 (methyl 2-amino-2-(1-methyl-1H-indol-7-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)